Cas no 1261949-80-7 (3-(5-Formylthiophen-2-YL)-2-methylbenzoic acid)

• Product Name: 3-(5-Formylthiophen-2-YL)-2-methylbenzoic acid
• CAS No: 1261949-80-7
• MF: C₁₃H₁₀O₃S
• MW: 246.281702518463
• MDL: MFCD18319845
• CID: 2765480
• PubChem ID: 53225763
• Update Time: 2025-04-21

3-(5-Formylthiophen-2-YL)-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL2561507
• MFCD18319845
• DTXSID00689495
• 1261949-80-7
• 3-(5-Formylthiophen-2-yl)-2-methylbenzoic acid, 95%
• 3-(5-FORMYLTHIOPHEN-2-YL)-2-METHYLBENZOIC ACID
• 3-(5-Formylthiophen-2-YL)-2-methylbenzoic acid

• MDL： MFCD18319845
• Inchi： 1S/C13H10O3S/c1-8-10(3-2-4-11(8)13(15)16)12-6-5-9(7-14)17-12/h2-7H,1H3,(H,15,16)
• InChI Key： XACXQKKQZWWAGM-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC=C1C1C=CC=C(C(=O)O)C=1C

Computed Properties

• Exact Mass: 246.03506535Da
• Monoisotopic Mass: 246.03506535Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 82.6Ų